![molecular formula C5H4F3N3O2 B7451167 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid](/img/structure/B7451167.png)
2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid
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Overview
Description
2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid, also known as TFE-TCA, is a chemical compound with the molecular formula C6H4F3N3O2. It is a derivative of triazole and carboxylic acid, and its synthesis method involves the reaction of 2,2,2-trifluoroethyl azide with ethyl propiolate in the presence of copper (I) catalyst. TFE-TCA has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and medicinal chemistry.
Mechanism of Action
The mechanism of action of 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid involves the inhibition of histone deacetylases, which leads to the upregulation of certain genes that are involved in the regulation of cell growth and apoptosis. This compound also induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway, which involves the release of cytochrome c from the mitochondria and the activation of caspases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of histone deacetylases, which are enzymes that play a key role in the regulation of gene expression. Furthermore, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid in lab experiments is its relatively simple synthesis method. This compound is also stable under a wide range of conditions, which makes it suitable for use in various experimental settings. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for the study of 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid. One area of research could focus on the development of more efficient synthesis methods for this compound and its derivatives. Another area of research could focus on the identification of new targets for this compound, particularly in the field of epigenetics. Furthermore, the potential applications of this compound in the treatment of various diseases, including cancer and inflammatory disorders, could be further explored.
Synthesis Methods
The synthesis of 2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid involves the reaction of 2,2,2-trifluoroethyl azide with ethyl propiolate in the presence of copper (I) catalyst. The reaction proceeds through a 1,3-dipolar cycloaddition mechanism, which involves the formation of a five-membered ring consisting of three carbon atoms and two nitrogen atoms. The resulting product is then hydrolyzed to yield this compound.
Scientific Research Applications
2-(2,2,2-trifluoroethyl)-2H-1,2,3-triazole-4-carboxylic acid has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and medicinal chemistry. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. This compound has also been shown to inhibit the activity of histone deacetylases, which are enzymes that play a key role in the regulation of gene expression. Furthermore, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
2-(2,2,2-trifluoroethyl)triazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3N3O2/c6-5(7,8)2-11-9-1-3(10-11)4(12)13/h1H,2H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKVUTAIDSLCIIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(N=C1C(=O)O)CC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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